Cas no 476335-09-8 ((3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole)

• Product Name: (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole
• CAS No: 476335-09-8
• MF: C₁₅H₂₇BO₂
• MW: 250.184684991837
• CID: 1059725
• PubChem ID: 131668168
• Update Time: 2025-07-17

(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole Chemical and Physical Properties

Names and Identifiers

• (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole
• DB-257650
• 476335-09-8
• (3AS,4S,6S,7aR)-3a,5,5-trimethyl-2-pentylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole

• Inchi： 1S/C15H27BO2/c1-5-6-7-8-16-17-13-10-11-9-12(14(11,2)3)15(13,4)18-16/h11-13H,5-10H2,1-4H3/t11-,12-,13+,15-/m0/s1
• InChI Key： HZLZZOHDESOIBY-XPCVCDNBSA-N
• SMILES： O1B(CCCCC)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 250.2104103g/mol
• Monoisotopic Mass: 250.2104103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole

Comprehensive Analysis of (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole (CAS No. 476335-09-8)

The compound (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole (CAS No. 476335-09-8) is a structurally unique boron-containing heterocycle that has garnered significant attention in recent years due to its potential applications in organic synthesis, material science, and pharmaceutical research. Its complex stereochemistry and functional groups make it a valuable intermediate for designing novel molecules with tailored properties. Researchers are particularly interested in its boron-ester moiety, which contributes to its stability and reactivity under various conditions.

In the context of green chemistry and sustainable development, this compound has been explored as a catalyst or ligand in metal-free reactions, aligning with the global push for environmentally friendly processes. Its stereoselective synthesis has also been a focal point, as industries seek efficient methods to produce enantiomerically pure compounds for high-value applications. The pentyl side chain and methano-bridged structure further enhance its lipophilicity, making it suitable for studies in drug delivery systems and bioactive molecule design.

From a material science perspective, the benzodioxaborole core of this compound offers intriguing possibilities for developing advanced polymers and coating materials. Its thermal stability and potential for cross-linking reactions have been investigated for creating durable, high-performance materials. Additionally, its boron-nitrogen interactions could pave the way for innovations in supramolecular chemistry and self-healing materials, topics currently trending in academic and industrial research.

Recent advancements in computational chemistry have enabled deeper insights into the electronic properties and molecular dynamics of CAS No. 476335-09-8. Quantum mechanical calculations predict its suitability for optoelectronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. These findings align with the growing demand for energy-efficient technologies and have spurred further experimental validations.

In the pharmaceutical realm, derivatives of this compound are being studied for their potential bioisosteric properties, where the boron atom could mimic carbon in bioactive molecules. This approach is gaining traction in drug discovery, particularly for targeting enzyme inhibition and protein-protein interactions. The compound's chiral centers also make it a candidate for developing asymmetric catalysts, a hot topic in medicinal chemistry circles.

Analytical characterization of this substance typically involves NMR spectroscopy, X-ray crystallography, and mass spectrometry to confirm its purity and stereochemistry. These techniques are crucial for quality control in research and industrial settings, where precise molecular architecture is paramount. The compound's solubility profile in organic solvents has been well-documented, facilitating its use in various solution-phase reactions.

Looking ahead, the scientific community continues to explore innovative applications for (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-pentyl-4,6-methano-1,3,2-benzodioxaborole. With the rise of boron chemistry in cutting-edge research, this compound's versatility positions it as a promising candidate for addressing challenges in renewable energy, targeted therapeutics, and smart materials. Its development trajectory reflects the broader shift toward multifunctional molecular design in modern chemistry.